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Compound of Interest

Compound Name: NIBR0213

Cat. No.: B609571

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical compounds are paramount. This document provides a comprehensive
guide to the proper disposal procedures for NIBR0213, a potent and selective antagonist of the
sphingosine-1-phosphate receptor-1 (S1P1). Adherence to these guidelines is crucial for
laboratory safety and environmental protection.

Pre-Disposal Safety Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for NIBR0213. The manufacturer, Cayman Chemical, states that this material should be
considered hazardous until further information is available and that a complete SDS has been
sent to the user's institution[1].

General safety warnings include:
e Do not ingest, inhale, or allow contact with eyes, skin, or clothing[1].
e Wash thoroughly after handling[1].

o Wear appropriate personal protective equipment (PPE), including gloves, lab coats, and eye
protection.

NIBR0213 Waste Classification
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NIBR0213 is a crystalline solid with the chemical formula C27H29CIN203 and a molecular
weight of 465.0[1]. As a bioactive chemical compound used in research, any waste containing
NIBR0213, including pure compound, solutions, and contaminated materials, must be treated
as chemical waste. Standard laboratory practice, as outlined by institutions like the National
Institutes of Health (NIH), dictates that chemical waste should be managed by a designated
waste disposal service and not disposed of down the sanitary sewer unless specifically
approved[2].

Step-by-Step Disposal Procedures

The following steps outline the recommended procedure for the disposal of NIBR0213 waste.
This process is designed to ensure safety and compliance with standard laboratory waste
management protocols.

Step 1: Segregation of Waste Properly segregate waste contaminated with NIBR0213 from
other laboratory waste streams. This includes:

» Solid Waste: Unused or expired NIBR0213 powder, contaminated personal protective
equipment (gloves, etc.), and any other solid materials that have come into contact with the
compound.

» Liquid Waste: Solutions containing NIBR0213, including stock solutions and experimental
buffers.

o Sharps: Any needles, syringes, or other sharp objects contaminated with NIBR0213.
Step 2: Containment and Labeling

e Solid and Liquid Waste: Collect in a designated, leak-proof, and chemically compatible
container. The container must be clearly labeled as "Hazardous Waste" and should specify
"NIBR0213 Waste" along with the approximate concentration and date.

o Sharps Waste: Place all contaminated sharps into a designated, puncture-resistant sharps
container.

Step 3: Storage Store the sealed waste containers in a designated, well-ventilated, and secure
area away from incompatible materials. Follow your institution's guidelines for the temporary
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storage of chemical waste.

Step 4: Arrange for Professional Disposal Contact your institution's Environmental Health and
Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for the pickup
and proper disposal of the NIBR0213 waste. Do not attempt to treat or dispose of the chemical
waste through conventional means.

Quantitative Data Summary

While specific quantitative limits for the disposal of NIBR0213 are not publicly available and
would be provided in the official SDS, the following table summarizes its relevant physical and
chemical properties.

Property Value

Chemical Formula C27H29CIN203
Molecular Weight 465.0 g/mol
Physical State Crystalline Solid
Solubility in Ethanol, DMSO, DMF Approx. 25 mg/mL
Solubility in 1:5 Ethanol:PBS (pH 7.2) Approx. 0.15 mg/mL
Storage Temperature -20°C

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of NIBR0213.
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Caption: Workflow for the safe disposal of NIBR0213 waste.

By following these procedures, laboratory personnel can ensure the safe and compliant
disposal of NIBR0213, minimizing risks to themselves and the environment. Always prioritize
safety and consult your institution's specific guidelines for chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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